MTIC-d3

• IUPAC Name: 4-[2-(trideuteriomethylimino)hydrazinyl]-1H-imidazole-5-carboxamide
• InChI: InChI=1S/C5H8N6O/c1-7-11-10-5-3(4(6)12)8-2-9-5/h2H,1H3,(H2,6,12)(H,7,10)(H,8,9)/i1D3
• InChI Key: MVBPAIHFZZKRGD-FIBGUPNXSA-N
• Canonical SMILES: CN=NNC1=C(NC=N1)C(=O)N
• Isomeric SMILES: [2H]C([2H])([2H])N=NNC1=C(NC=N1)C(=O)N
• Molecular Formula: C5H8N6O
• Molecular Weight: 171.18 g/mol
• CAS No.: 1185242-69-6

Description

MTIC-d3 is a deuterium-labeled version of MTIC. MTIC is the active metabolite of Temozolomide (TMZ), a medication used for the treatment of certain types of cancers. This compound has a lower bioavailability in the brain compared to TMZ, which is attributed to the agent’s permeability through biological barriers and tumor cell membranes.

Synthesis Analysis

This compound is synthesized from MTIC, where the hydrogen atoms are replaced by deuterium. This process, known as deuteration, has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs.

Molecular Structure Analysis

The molecular formula of this compound is C5H5D3N6O. Its molecular weight is 171.18.

Chemical Reactions Analysis

This compound, being a deuterium-labeled compound, is primarily used as a tracer for quantitation during the drug development process. The deuteration process can affect the pharmacokinetic and metabolic profiles of the drug.

Physical and Chemical Properties Analysis

This compound is a solid substance with an off-white to grey color. It is slightly soluble in DMSO and very slightly soluble in methanol when heated. The recommended storage condition for this compound is at -20°C.

Scientific Research Applications

1. Environmental Monitoring and Analysis

One of the papers discusses the "Determination of 1-methyl-1H-1,2,4-triazole in soils contaminated by rocket fuel using solid-phase microextraction, isotope dilution, and gas chromatography-mass spectrometry" (Yegemova et al., 2015). This research highlights the development of a method for quantifying the transformation product of rocket fuel, highly toxic unsymmetrical dimethylhydrazine (UDMH), in soils. The study utilizes an isotope dilution method with a deuterated analyte (similar in concept to MTIC-d3) for controlling matrix effects in solid-phase microextraction (SPME), demonstrating the application of stable isotope-labeled compounds in environmental monitoring and the precise quantification of contaminants.

2. Cancer Research and Drug Development

Another paper "CLIC3 controls recycling of late endosomal MT1-MMP and dictates invasion and metastasis in breast cancer" (Macpherson et al., 2014) explores the role of CLIC3 in the trafficking of MT1-MMP, a matrix metalloproteinase involved in cancer invasion and metastasis. This research underscores the significance of molecular targeting and the modulation of cellular processes in cancer therapy, which could be relevant to the applications of this compound in scientific research if its interactions with similar biological targets or pathways were to be investigated.

Future Directions

As a deuterium-labeled compound, MTIC-d3 has potential applications in the field of drug development and pharmaceutical analytical testing. Its unique properties could make it a valuable tool in studying the pharmacokinetics and metabolic profiles of drugs.